2-Acetamido-D-glucal

• CAS RN: 10293-59-1
• Molecular Formula: C8H13NO5
• Molecular Weight: 203.19 g/mol
• IUPAC Name: N-[3,4-dihydroxy-2-(hydroxymethyl)-3,4-dihydro-2H-pyran-5-yl]acetamide
• InChI: InChI=1S/C8H13NO5/c1-4(11)9-5-3-14-6(2-10)8(13)7(5)12/h3,6-8,10,12-13H,2H2,1H3,(H,9,11)
• InChI Key: LKFJQOCOGNNTCY-UHFFFAOYSA-N
• SMILES: CC(=O)NC1=COC(C(C1O)O)CO
• synonyms: 2-acetamido-1,2-dideoxy-D-arabino-hex-1-enopyranose; 2-acetamido-D-glucal; 2-acetamidoglucal

Description

2-Acetamido-D-glucal is a chemical compound that belongs to the class of amino sugars. It is a derivative of glucose and is widely used in scientific research for its unique properties.

Mechanism of Action

The mechanism of action of 2-Acetamido-D-glucal involves its interaction with enzymes involved in carbohydrate metabolism. It acts as a competitive inhibitor of these enzymes, thereby inhibiting their activity. Moreover, 2-Acetamido-D-glucal has been shown to induce apoptosis in cancer cells by activating the mitochondrial pathway.
Biochemical and Physiological Effects:
2-Acetamido-D-glucal has been shown to have several biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, induce apoptosis, and modulate the immune response. Moreover, it has been shown to have anti-inflammatory and antioxidant properties, which make it a potential candidate for the treatment of various diseases.

Advantages and Limitations for Lab Experiments

The advantages of using 2-Acetamido-D-glucal in lab experiments include its availability, low cost, and ease of synthesis. Moreover, it has a wide range of applications in scientific research. However, the limitations include its instability in aqueous solutions and its potential toxicity at high concentrations.

Future Directions

There are several future directions for the use of 2-Acetamido-D-glucal in scientific research. One of the potential applications is in the development of glycopeptide-based drugs. Moreover, the use of 2-Acetamido-D-glucal in the synthesis of glycosylated compounds can lead to the discovery of new biological functions. Additionally, the use of 2-Acetamido-D-glucal in cancer therapy can be further explored to develop more effective treatments.
Conclusion:
In conclusion, 2-Acetamido-D-glucal is a unique chemical compound that has several applications in scientific research. Its synthesis method is efficient and cost-effective, and it has a wide range of applications in scientific research. Moreover, it has several biochemical and physiological effects, which make it a potential candidate for the treatment of various diseases. Future research can lead to the discovery of new applications and potential therapeutic uses of 2-Acetamido-D-glucal.

Synthesis Methods

The synthesis of 2-Acetamido-D-glucal involves the conversion of glucose into its corresponding azide derivative, followed by reduction with sodium borohydride. The resulting compound is then acetylated to obtain 2-Acetamido-D-glucal. This method has been widely used and is considered to be efficient and cost-effective.

Scientific Research Applications

2-Acetamido-D-glucal has been extensively used in scientific research as a substrate for enzymes involved in carbohydrate metabolism. It is also used as a precursor for the synthesis of glycosylated compounds, which have important biological functions. Moreover, 2-Acetamido-D-glucal has been used as a building block for the synthesis of glycopeptides, which have potential applications in drug development.